Cas no 921544-50-5 (2-bromo-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzamide)

• Product Name: 2-bromo-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzamide
• CAS No: 921544-50-5
• MF: C₁₉H₁₆BrN₃O₃S
• MW: 446.317642211914
• CID: 5830247
• PubChem ID: 41213124
• Update Time: 2025-10-15

2-bromo-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-bromo-N-[4-[6-(ethylsulfonyl)-3-pyridazinyl]phenyl]-
• F2099-0147
• AKOS024627349
• 2-bromo-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}benzamide
• 921544-50-5
• 2-bromo-N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]benzamide
• 2-bromo-N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)benzamide
• 2-bromo-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzamide

• Inchi： 1S/C19H16BrN3O3S/c1-2-27(25,26)18-12-11-17(22-23-18)13-7-9-14(10-8-13)21-19(24)15-5-3-4-6-16(15)20/h3-12H,2H2,1H3,(H,21,24)
• InChI Key： OZFASSREBPEEBQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NN=C(S(CC)(=O)=O)C=C2)C=C1)(=O)C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 445.00958g/mol
• Monoisotopic Mass: 445.00958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• Density: 1.515±0.06 g/cm3(Predicted)
• Boiling Point: 606.4±55.0 °C(Predicted)
• pka: 12.18±0.70(Predicted)

Additional information on 2-bromo-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzamide

2-Bromo-N-{4-[6-(Ethanesulfonyl)pyridazin-3-yl]phenyl}benzamide (CAS No. 921544-50-5): An Overview

2-Bromo-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}benzamide (CAS No. 921544-50-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the benzamide class and features a unique combination of bromine, pyridazine, and ethanesulfonyl functional groups. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-bromo-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}benzamide is characterized by a benzene ring substituted with a bromine atom and an amide group. The amide group is further substituted with a phenyl ring, which itself is attached to a pyridazine ring bearing an ethanesulfonyl group. This intricate arrangement of functional groups imparts the compound with specific physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its biological activity.

Recent studies have explored the potential of 2-bromo-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}benzamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential applications in the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Research has shown that 2-bromo-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}benzamide can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been observed to inhibit the activation of the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This makes it a promising candidate for further investigation in oncology.

The pharmacokinetic properties of 2-bromo-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}benzamide have also been studied to assess its suitability for clinical use. Preclinical studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has been shown to have good oral bioavailability and a reasonable half-life, which are important factors for drug development.

In addition to its therapeutic potential, 2-bromo-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}benzamide has been investigated for its safety profile. Toxicity studies conducted in animal models have revealed that it has a wide therapeutic window and low toxicity at effective doses. These findings support its further development as a safe and effective therapeutic agent.

The synthesis of 2-bromo-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}benzamide involves several steps, including the preparation of the key intermediates and their subsequent coupling reactions. The synthetic route has been optimized to ensure high yields and purity, making it feasible for large-scale production. This is particularly important for pharmaceutical applications where consistent quality and availability are critical.

In conclusion, 2-bromo-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}benzamide (CAS No. 921544-50-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and anticancer properties, coupled with favorable pharmacokinetic and safety profiles, make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.